Cas no 25376-93-6 (Atalantin)

• Product Name: Atalantin
• CAS No: 25376-93-6
• MF: C₂₇H₃₂O₉
• MW: 500.537589073181
• CID: 256260
• Update Time: 2024-02-29

Atalantin Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[(1S,3aS,4aR,4bS,5R,6aR,9aS,9bR,11aS)-1-(3-furanyl)dodecahydro-5-hydroxy-4b,7,7,11a-tetramethyl-3,6-dioxofuro[3',4':5,6]naphth[2,1-c]oxireno[d]pyran-9a(9H)-yl]-,methyl ester, (2Z)-
• 7-Deoxo-4-deoxy-4,19-epoxy-7β-hydroxy-6-oxoobacunoic acid methyl ester
• 2-Propenoic acid,3-[1-(3-furanyl)dodecahydro-5-hydroxy-4b,7,7,11a-tetramethyl-3,6-dioxofuro[3',4':5,6]naphth[2,1-c]oxireno[d]pyran-9a
• 2-Propenoicacid,(1S,3aS,4aR,4bS,5S,6aR,9aS,9bR,11aS)-3-[1-(3-furanyl)dodecahydro-5-hydroxy-4b,7,7,11a-tetramethyl-3,6-dioxofuro[3',4':5,6]naphth[2,1-c]oxireno[d]pyran-9a(9H)-yl]-,methyl ester, (2Z)- (9CI)
• Atalantin (8CI)
• Obacunoic acid,7-deoxo-4-deoxy-4,19-epoxy-7-hydroxy-6-oxo-, methyl ester, (7b)-
• Atalantin
• CID 101593045
• 2-Propenoic acid, 3-[(1S,3aS,4aR,4bS,5R,6aR,9aS,9bR,11aS)-1-(3-furanyl)dodecahydro-5-hydroxy-4b,7,7,11a-tetramethyl-3,6-dioxofuro[3',4':5,6]naphth[2,1-c]oxireno[d]pyran-9a(9H)-yl]-, methyl ester, (2Z)-
• (+)-Atalantin

• Inchi： 1S/C27H32O9/c1-23(2)18-17(29)19(30)25(4)15(26(18,13-34-23)10-7-16(28)32-5)6-9-24(3)20(14-8-11-33-12-14)35-22(31)21-27(24,25)36-21/h7-8,10-12,15,18-21,30H,6,9,13H2,1-5H3/b10-7+/t15-,18-,19-,20-,21+,24-,25-,26-,27+/m0/s1
• InChI Key： KJSXPAGGMDDLNZ-GTEATVJDSA-N
• SMILES： O1[C@@H]2C(=O)O[C@@H](C3=COC=C3)[C@]3(C)CC[C@@H]4[C@]5(/C=C/C(=O)OC)COC(C)(C)[C@@H]5C([C@@H]([C@@]4(C)[C@]132)O)=O

Computed Properties

• Exact Mass: 500.205
• Monoisotopic Mass: 500.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125
• XLogP3: 1.646

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 669.0±55.0 °C(Predicted)
• pka: 12.18±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones